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Compound of Interest

Compound Name: Aluminum ferrocyanide

Cat. No.: B095944 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of aluminum ferrocyanide, a

complex inorganic compound with emerging applications in various scientific fields. This

document details its chemical identifiers, summarizes key quantitative data, and provides in-

depth experimental protocols for its synthesis and characterization.

Chemical Identifiers and Nomenclature
Aluminum ferrocyanide is a coordination polymer with a complex structure. Accurate

identification is crucial for research and regulatory purposes. The primary identifiers for this

compound are summarized in the table below.
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Identifier Value Reference

CAS Number 15669-30-4 [1][2]

Molecular Formula C₁₈Al₄Fe₃N₁₈ [3]

IUPAC Name
tetraaluminum;tris(iron(2+));oct

adecacyanide
[3]

InChI Key
UGXDICPIVUWXLR-

UHFFFAOYSA-N
[1][3]

EINECS Number 239-745-3 [3]

PubChem CID 15607596 [3]

Quantitative Data Summary
The following tables summarize the key quantitative data for aluminum ferrocyanide based

on theoretical calculations and experimental findings for related metal ferrocyanides.

Table 2.1: Elemental Composition (Theoretical)

Element Symbol
Atomic Weight
( g/mol )

Molar Ratio
Percentage by
Mass (%)

Aluminum Al 26.98 4 14.51

Iron Fe 55.85 3 22.53

Carbon C 12.01 18 29.09

Nitrogen N 14.01 18 33.87

Total 100.00

Table 2.2: Spectroscopic and Thermal Properties (Illustrative)
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Property Technique Characteristic Values

Crystal Structure X-ray Diffraction (XRD)

Face-centered cubic (FCC)

lattice, similar to Prussian blue

analogues.

Vibrational Modes
Fourier-Transform Infrared

Spectroscopy (FTIR)

Strong absorption band around

2080 cm⁻¹ (C≡N stretching).

Additional bands related to Fe-

C and Al-N vibrations.

Thermal Stability
Thermogravimetric Analysis

(TGA)

Decomposition onset

temperature is expected to be

in the range of 200-400 °C,

with mass loss corresponding

to the release of cyanide

groups.

Phase Transitions
Differential Scanning

Calorimetry (DSC)

Endothermic and exothermic

peaks corresponding to

dehydration, decomposition,

and phase transitions.

Experimental Protocols
This section provides detailed methodologies for the synthesis and characterization of

aluminum ferrocyanide.

3.1. Synthesis of Aluminum Ferrocyanide

This protocol describes a typical precipitation method for the synthesis of aluminum
ferrocyanide.

Materials:

Aluminum chloride (AlCl₃)

Potassium ferrocyanide (K₄[Fe(CN)₆])
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Deionized water

Beakers

Magnetic stirrer and stir bar

Buchner funnel and filter paper

Drying oven

Procedure:

Preparation of Reactant Solutions:

Prepare a 0.1 M aqueous solution of aluminum chloride.

Prepare a 0.1 M aqueous solution of potassium ferrocyanide.

Precipitation:

Place the aluminum chloride solution in a beaker on a magnetic stirrer.

Slowly add the potassium ferrocyanide solution dropwise to the aluminum chloride solution

while stirring continuously.

A precipitate of aluminum ferrocyanide will form immediately.

Aging the Precipitate:

Continue stirring the mixture for 1-2 hours at room temperature to allow for the complete

precipitation and aging of the product.

Isolation and Washing:

Separate the precipitate from the solution by vacuum filtration using a Buchner funnel.

Wash the precipitate several times with deionized water to remove any unreacted starting

materials and by-products.
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Finally, wash the precipitate with ethanol or acetone to facilitate drying.

Drying:

Dry the collected aluminum ferrocyanide powder in a drying oven at 60-80 °C for several

hours until a constant weight is achieved.

3.2. Characterization Methods

3.2.1. Elemental Analysis

Atomic Absorption Spectroscopy (AAS): To determine the ratio of aluminum to iron. A

detailed protocol involves the dissolution of a known mass of the synthesized powder in a

suitable acid, followed by analysis using an AAS instrument calibrated with standard

solutions of aluminum and iron.

CHN Elemental Analysis: To determine the mass percentages of carbon, hydrogen, and

nitrogen. This is performed using a dedicated CHN elemental analyzer.

3.2.2. X-ray Diffraction (XRD)

Purpose: To determine the crystal structure and phase purity of the synthesized aluminum
ferrocyanide.

Procedure: A powdered sample is mounted on a sample holder and analyzed using an X-ray

diffractometer. The diffraction pattern is typically recorded over a 2θ range of 10-80 degrees.

The resulting diffractogram is then compared with standard diffraction patterns for related

compounds.

3.2.3. Fourier-Transform Infrared Spectroscopy (FTIR)

Purpose: To identify the functional groups present in the compound, particularly the cyanide

ligands.

Procedure: A small amount of the dried powder is mixed with potassium bromide (KBr) and

pressed into a pellet. The FTIR spectrum is then recorded in the range of 4000-400 cm⁻¹.

3.2.4. Thermal Analysis (TGA/DSC)
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Purpose: To evaluate the thermal stability and decomposition behavior of aluminum
ferrocyanide.

Procedure: A small, accurately weighed sample is placed in a crucible and heated in a

controlled atmosphere (e.g., nitrogen or air) at a constant heating rate (e.g., 10 °C/min). The

mass loss (TGA) and heat flow (DSC) are recorded as a function of temperature.

Visualizations
4.1. Synthesis and Characterization Workflow

The following diagram illustrates the general workflow for the synthesis and characterization of

aluminum ferrocyanide.
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Workflow for the synthesis and characterization of aluminum ferrocyanide.
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4.2. Logical Relationship of Identifiers

This diagram shows the hierarchical relationship between the different chemical identifiers for

aluminum ferrocyanide.

Aluminum Ferrocyanide

CAS: 15669-30-4 Formula: C₁₈Al₄Fe₃N₁₈ IUPAC Name EINECS: 239-745-3

InChIKey tetraaluminum;tris(iron(2+));octadecacyanide

UGXDICPIVUWXLR-UHFFFAOYSA-N

Click to download full resolution via product page

Relationship between chemical identifiers for aluminum ferrocyanide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Aluminum Ferrocyanide:
Identifiers, Properties, and Experimental Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b095944#cas-number-and-identifiers-for-
aluminum-ferrocyanide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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